Cas no 32597-92-5 ( )

  structure
  structure
Product Name: 
CAS No:32597-92-5
MF:C25H21Cl2P
MW:423.314005613327
CID:917082
PubChem ID:19600035
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (3-chlorophenyl)methyl-triphenylphosphanium,chloride
    • (3-chlorobenzyl)triphenylphosphonium chloride
    • < 3-Chlor-benzyl> -triphenylphosphonium
    • 3-chlorobenzyltriphenylphosphonium chloride
    • CTK1C4523
    • NSC158464
    • Phosphonium, (m-chlorobenzyl)triphenyl-, chloride
    • [(3-Chlorophenyl)methyl](triphenyl)phosphanium chloride
    • (3-Chlorobenzyl)triphenylphosphoniumchloride
    • 3-chlorobenzyl-triphenylphosphonium chloride
    • CS-0362916
    • 32597-92-5
    • F78670
    • MFCD00031640
    • AKOS024430173
    • (3-chlorophenyl)methyl-triphenylphosphanium;chloride
    • SCHEMBL8439240
    • DTXSID80598955
    • NSC-158464
    • &nbsp;
    • MDL: MFCD00031640
    • Inchi: 1S/C25H21ClP.ClH/c26-22-12-10-11-21(19-22)20-27(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25;/h1-19H,20H2;1H/q+1;/p-1
    • InChI Key: ULAJKKKOVRAGOQ-UHFFFAOYSA-M
    • SMILES: ClC1=CC=CC(=C1)C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Cl-]

Computed Properties

  • Exact Mass: 387.10713
  • Monoisotopic Mass: 422.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 386
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • PSA: 0
  • LogP: 2.83810

&nbsp; Pricemore >>

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